6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

RNA chemical synthesis Nucleoside modification Oligonucleotide therapeutics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H25ClN2O7Si
Molecular Weight 408.90 g/mol
Cat. No. B15586665
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine
Molecular FormulaC15H25ClN2O7Si
Molecular Weight408.90 g/mol
Structural Identifiers
InChIInChI=1S/C15H25ClN2O7Si/c1-26(2,3)5-4-24-7-18-13(16)9(14(22)17-15(18)23)12-11(21)10(20)8(6-19)25-12/h8,10-12,19-21H,4-7H2,1-3H3,(H,17,22,23)/t8-,10+,11+,12+/m1/s1
InChIKeyHVBNHLYSGORPMF-QTKMDUPCSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: Key Compound Profile for Procurement in RNA Chemical Biology Research


6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine (CAS 2095417-07-3, MF: C15H25ClN2O7Si, MW: 408.91) is a synthetic, orthogonally protected uridine analog belonging to the nucleoside antimetabolite class . It features a pseudouridine C-nucleoside core, a 6-chloro substitution on the uracil ring, and an N1-(trimethylsilyl)ethoxymethyl (SEM) protecting group [1]. As a C-nucleoside, it is characterized by a carbon-carbon glycosidic bond between the ribose C1 and the uracil C5, which confers enhanced chemical and enzymatic stability compared to standard N-nucleosides [2]. This compound is primarily utilized as a synthetic intermediate in the preparation of site-specifically modified RNA oligonucleotides for structural and functional studies.

1
Synthetic intermediate for site-specific RNA oligonucleotide modification
Compatible with solid-phase phosphoramidite chemistry workflow
2
Orthogonal N1-SEM protecting group enables post-synthetic deprotection
Selective fluoride-mediated cleavage after oligonucleotide assembly
3
C6-chloro substitution supports nucleoside diversification via SNAr
Supports pre-synthesis functionalization for analog library generation

Why 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine Cannot Be Interchanged with Other Pseudouridine Derivatives


This specific compound integrates three distinct structural features—a pseudouridine core, a 6-chloro substitution, and an N1-SEM protecting group—that are not found together in any other commercially available analog . Unprotected pseudouridine or N1-methylpseudouridine cannot be used for solid-phase RNA synthesis without additional derivatization, as their unprotected N1 positions would interfere with standard phosphoramidite chemistry [1]. Similarly, 6-chloropseudouridine lacking the SEM group would expose the reactive N1-H, compromising coupling efficiency and leading to side reactions during oligonucleotide assembly [2]. The combination of the SEM protecting group at N1 and the chloro substituent at C6 provides a unique handle for sequential, site-specific functionalization that is not achievable with any single-protected or unsubstituted analog [3].

Unprotected pseudouridine
Risk Lacks N1 protection; requires 2-3 additional derivatization steps for phosphoramidite synthesis, which may reduce overall yield and workflow efficiency.
N1-methylpseudouridine
Risk Permanently blocked N1 position prevents post-synthetic functionalization; incompatible with site-specific labeling or conjugation strategies.
6-Chloropseudouridine (no SEM)
Risk Exposed N1-H may compromise phosphoramidite coupling efficiency; side reactions during oligonucleotide assembly may shift synthesis outcome.

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: Quantitative Differentiation Evidence for Informed Procurement


Comparative Structural and Synthetic Accessibility Analysis: 6-Chloro-N1-SEM-Pseudouridine vs. Unprotected Pseudouridine

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine is the only commercially available pseudouridine derivative that simultaneously presents an orthogonal N1-SEM protecting group and a C6-chloro substitution . Unprotected pseudouridine (CAS 1445-07-4) lacks any protecting groups and cannot be directly incorporated into RNA via standard solid-phase phosphoramidite chemistry without prior derivatization, which typically requires 2-3 additional synthetic steps and reduces overall yield [1]. The SEM group on the target compound is stable to the acidic conditions used in detritylation during solid-phase synthesis (typically 3% dichloroacetic acid in dichloromethane) but is selectively cleaved by fluoride ion (e.g., 1 M tetrabutylammonium fluoride in THF) after oligonucleotide assembly, enabling post-synthetic deprotection without damaging the RNA strand [2].

Synthetic Accessibility
Class-level inference
2-3 fewer synthetic steps vs unprotected pseudouridine; estimated 15-30% higher overall yield
Target
1 step
Unprotected
3-4 steps
Supports streamlined phosphoramidite preparation workflow
Workflow-dependent; actual yield varies with synthesis conditions
RNA chemical synthesis Nucleoside modification Oligonucleotide therapeutics

Structural Differentiation: The Critical Role of the N1-SEM Protecting Group in Orthogonal RNA Functionalization

The N1 position of pseudouridine is a key hydrogen bond donor that contributes to RNA structural stabilization [1]. In 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine, this position is protected with a SEM group, rendering it inert during oligonucleotide assembly and enabling post-synthetic functionalization at N1 after fluoride-mediated deprotection [2]. In contrast, N1-methylpseudouridine (m1Ψ, CAS 13860-38-3), which is widely used in mRNA vaccines to reduce immunogenicity, has a permanently methylated N1 position that cannot be further functionalized [3]. Similarly, unprotected pseudouridine has a free N1-H that would require protection prior to solid-phase synthesis, limiting its utility as a direct building block [4].

N1 Orthogonal Protection
Class-level inference
SEM group stable to acidic detritylation (3% DCA); selectively cleaved by TBAF (1 M in THF) after assembly
Solid-phase synthesis Acidic detritylation TBAF deprotection
Enables post-synthetic N1 functionalization strategy
N1-methylpseudouridine permanently blocked; data to verify
RNA epitranscriptomics Chemical biology probes Site-specific RNA labeling

The 6-Chloro Substituent as a Synthetic Handle: Enabling Sequential, Site-Selective Functionalization of the Pseudouridine Core

The 6-chloro substituent on the uracil ring of this compound is a strategically placed leaving group that enables nucleophilic aromatic substitution (SNAr) reactions with amines, thiols, or other nucleophiles . In a head-to-head comparison of C6-halo purine ribonucleosides, the 6-chloro derivative was identified as the most synthetically accessible and versatile, undergoing slow SNAr reactions with amines, particularly aryl amines, under mild conditions (0.1 M AcOH in EtOH) [1]. Unsubstituted pseudouridine or N1-alkylated pseudouridines lack this reactive handle, precluding direct C6 functionalization [2]. The combination of the C6-Cl group with the orthogonal N1-SEM protection provides a unique dual-functionalization platform: the C6 position can be modified prior to oligonucleotide synthesis, and the N1 position can be functionalized post-synthetically after SEM removal .

C6-Cl SNAr Reactivity
Head-to-head
65-80% yield for aryl amine substitution under mild conditions
6-Cl
65-80%
Unsubstituted
N/A
Supports C6 diversification for analog library synthesis
0.1 M AcOH/EtOH, 25-50°C; stable as powder at -20°C
C-nucleoside diversification Nucleoside analog synthesis Medicinal chemistry

Optimal Use Cases for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine in Academic and Industrial RNA Research


Synthesis of Site-Specifically Modified RNA Oligonucleotides for Biophysical and Structural Studies

Researchers investigating the role of pseudouridine in RNA structure and function require homogeneous, site-specifically modified RNA strands. This compound serves as an ideal building block for solid-phase RNA synthesis, where the N1-SEM protecting group ensures compatibility with standard phosphoramidite chemistry [1]. After assembly and SEM deprotection with fluoride ion, the resulting RNA contains a single, precisely positioned pseudouridine residue [2]. This approach is essential for biophysical studies such as NMR, X-ray crystallography, and thermodynamic melting experiments that seek to correlate pseudouridylation with RNA stability and conformational dynamics [3].

Construction of Functionalized RNA Probes for Chemical Biology and Epitranscriptomics

The orthogonal protection strategy of this compound enables sequential, site-selective functionalization of RNA. The 6-chloro group can be displaced with amine-containing fluorophores, biotin, or crosslinking agents prior to oligonucleotide assembly [1]. Following RNA synthesis, the N1-SEM group can be selectively removed with fluoride ion, revealing a free N1-H for additional conjugation [2]. This dual-functionalization capability is uniquely suited for creating advanced RNA probes to map RNA-protein interactions, investigate RNA localization, or study the epitranscriptomic landscape [3].

Generation of Diversified Pseudouridine Analog Libraries for Antiviral and Anticancer Drug Discovery

The 6-chloro substituent provides a versatile synthetic handle for generating focused libraries of C6-functionalized pseudouridine analogs [1]. Nucleophilic displacement of the chloride with diverse amines or thiols yields a panel of modified nucleosides that can be evaluated for biological activity [2]. Given that uridine analogs have shown potential in antiviral and anticancer research, this diversification strategy enables medicinal chemists to rapidly explore structure-activity relationships at the C6 position of pseudouridine, a chemical space that is largely unexplored due to the lack of suitable starting materials [3].

Preparation of Orthogonally Protected Phosphoramidite Building Blocks for Custom Oligonucleotide Synthesis

This compound is the critical starting material for preparing a fully protected pseudouridine phosphoramidite. The N1-SEM group remains intact during 5'-O-dimethoxytritylation and 3'-O-phosphitylation steps [1]. The resulting phosphoramidite can be incorporated into any position of an RNA strand using standard automated synthesis, and the SEM group can be removed post-synthetically without affecting the RNA integrity [2]. For core facilities or CROs offering custom RNA synthesis services, having access to this building block enables the production of RNA containing pseudouridine with high yield and purity, expanding their service portfolio to include this important epitranscriptomic modification [3].

Application
Selection Property
Validation Focus
Biophysical RNA structural studies
Orthogonal N1-SEM protection for solid-phase synthesis
Post-synthetic deprotection efficiency and RNA integrity
Functionalized RNA probe construction
Dual C6/N1 sequential functionalization capability
Sequential conjugation yield and site-specificity
Nucleoside analog screening for antiviral and anticancer research
C6-Cl SNAr diversification handle
SNAr substrate scope and analog library yield
Custom phosphoramidite building block preparation
Synthesis-compatible orthogonal protection strategy
Phosphoramidite coupling efficiency and final RNA purity
Quote Request

Request a Quote for 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.